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Cat. No.: B143874
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Abstract

Tributyl(vinyl)tin, an organotin compound with the chemical formula C14Hs0Sn, is a versatile
and widely utilized reagent in organic synthesis.[1][2] This colorless to pale yellow liquid is
particularly recognized for its critical role as a vinyl anion equivalent in palladium-catalyzed
cross-coupling reactions, most notably the Stille coupling.[1][2][3] Its stability and reactivity
have made it an invaluable tool for the formation of carbon-carbon bonds in the synthesis of
complex organic molecules, including pharmaceuticals and novel materials.[2][3] This guide
provides an in-depth overview of the physical and chemical properties of tributyl(vinyl)tin,
detailed experimental protocols for its synthesis and application, and essential safety and
handling information.

Physical and Chemical Properties

Tributyl(vinyl)tin is a stable organotin compound characterized by a set of distinct physical
and chemical properties that are crucial for its handling and application in synthetic chemistry.

[2]
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Tabulated Physical Properties

Property Value Reference(s)
Molecular Formula C14H30Sn [11[3]
Molecular Weight 317.10 g/mol [11[3]
Appearance C.:Ieér, colorless to pale yellow (1]

liquid
Density 1.085 g/mL at 25 °C [31141[5]
Melting Point <0°C [31[4]1[6]
Boiling Point 104-106 °C at 3.5 mmHg [31[41[5]
Flash Point 43 °C (109.4 °F) - closed cup [3]
Refractive Index n20/D 1.478 [4115][6]

Insoluble in water; soluble in
Solubility chloroform; sparingly soluble in  [3][5][7]

ethyl acetate.

Spectroscopic Data

Spectroscopic analysis is essential for the characterization and purity assessment of
tributyl(vinyl)tin. Key spectroscopic data are available from various sources.

e 1H NMR, 13C NMR, IR, and Mass Spectrometry data for tributyl(vinyl)tin are available in
spectral databases, which can be used for structural confirmation.[8][9]

Synthesis and Reactivity
Synthesis of Tributyl(vinyl)tin

The primary method for the synthesis of tributyl(vinyl)tin involves the reaction of a Grignard
reagent with a tributyltin halide.[3][4][10]

Experimental Protocol: Synthesis via Grignard Reaction[3][7]
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e Preparation of Vinylmagnesium Bromide: In a flame-dried, three-necked flask equipped with
a reflux condenser, dropping funnel, and nitrogen inlet, magnesium turnings are suspended
in anhydrous tetrahydrofuran (THF). A solution of vinyl bromide in anhydrous THF is added
dropwise to initiate the Grignard reaction. The mixture is typically stirred until the magnesium
is consumed.

e Reaction with Tributyltin Chloride: The freshly prepared vinylmagnesium bromide solution is
cooled to 0 °C. A solution of tributyltin chloride in anhydrous THF is then added dropwise.

o Workup and Purification: After the addition is complete, the reaction is stirred at room
temperature for several hours. The reaction is then quenched by the slow addition of a
saturated aqueous ammonium chloride solution. The aqueous layer is extracted with diethyl
ether. The combined organic layers are washed with brine, dried over anhydrous sodium
sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by
vacuum distillation to yield pure tributyl(vinyl)tin.

An alternative laboratory-scale synthesis involves the hydrostannylation of acetylene with
tributyltin hydride.[2][10]

Chemical Reactivity and Key Applications

Tributyl(vinyl)tin is a cornerstone reagent in palladium-catalyzed cross-coupling reactions,
serving as an effective vinyl group donor.[3][6]

2.2.1. The Stille Coupling Reaction

The most prominent application of tributyl(vinyl)tin is in the Stille coupling reaction, which
forms a carbon-carbon bond by coupling the organotin compound with an organic halide or
triflate in the presence of a palladium catalyst.[1][2][3] This reaction is highly valued for its
tolerance of a wide range of functional groups.[3]

o Reaction with Aryl Halides/Triflates: Yields substituted styrenes.[3]
» Reaction with Vinyl Halides/Triflates: Produces conjugated dienes.[3]

Logical Workflow of the Stille Coupling Reaction
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Caption: General workflow for a Stille coupling reaction using tributyl(vinyl)tin.
Catalytic Cycle of the Stille Reaction

The mechanism of the Stille reaction proceeds through a catalytic cycle involving a palladium
catalyst.[11]
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Caption: The catalytic cycle of the Stille cross-coupling reaction.

Experimental Protocol: Stille Coupling of an Aryl Bromide[11]

¢ Reaction Setup: A flame-dried Schlenk flask is charged with the aryl bromide (1.0 eq.),
tributyl(vinyl)tin (1.1-1.2 eq.), a palladium catalyst (e.g., Pd(PPhs)s, 2-5 mol%), and an
anhydrous solvent (e.g., toluene or THF) under an inert atmosphere (argon or nitrogen).
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» Reaction Execution: The reaction mixture is heated to reflux with vigorous stirring. The
progress of the reaction is monitored by thin-layer chromatography (TLC) or gas
chromatography (GC).

o Workup and Purification: Upon completion, the reaction is cooled to room temperature and
diluted with an organic solvent like ethyl acetate. The mixture is then washed with aqueous
potassium fluoride to remove tin byproducts, followed by a brine wash. The organic layer is
dried, filtered, and concentrated. The crude product is purified by column chromatography on
silica gel.

Safety, Handling, and Toxicology

Tributyl(vinyl)tin is a hazardous substance and requires careful handling in a well-ventilated
fume hood.[12][13]

Hazard Identification[15][16][17]

» Toxicity: Toxic if swallowed and harmful in contact with skin.[13][14] Organotin compounds
can have endocrine-disrupting properties and may cause reproductive and developmental
toxicity.[1][2]

Irritation: Causes skin and serious eye irritation.[13]

Organ Damage: Causes damage to organs through prolonged or repeated exposure.[13][15]

Flammability: Flammable liquid and vapor.[15]

Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[13]

Recommended Safety Precautions[14][15]

o Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and
a lab coat.[12]

o Ventilation: Use only in a well-ventilated area, preferably a chemical fume hood.[12]

» Handling: Avoid contact with skin, eyes, and clothing.[12] Do not breathe vapor or mist.[13]
Wash hands thoroughly after handling.[13]
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o Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such
as strong oxidizing agents, strong acids, and strong bases.[12][13] Keep containers tightly
closed.[12]

o Spill Management: In case of a spill, absorb with an inert material (e.g., sand, vermiculite)
and place in a suitable container for disposal.[12] Prevent entry into waterways.[4]

First Aid Measures|[6][15]

 Inhalation: Move the person to fresh air. Seek immediate medical attention.[4]

o Skin Contact: Remove contaminated clothing and wash the skin thoroughly with soap and
water. Seek medical attention if irritation persists.[4]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4][13]

e Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[4][13]

Conclusion

Tributyl(vinyl)tin is a powerful synthetic tool, particularly in the realm of palladium-catalyzed
cross-coupling reactions. Its utility in constructing complex molecular architectures makes it
indispensable in pharmaceutical and materials science research.[2][3] However, its significant
toxicity necessitates strict adherence to safety protocols to ensure the well-being of
researchers and minimize environmental impact.[3][14] A thorough understanding of its
properties, reactivity, and handling requirements is paramount for its effective and safe
utilization in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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